Cas no 2228824-98-2 (O-({1-2-chloro-5-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-2-chloro-5-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine
• CAS No: 2228824-98-2
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6244829
• PubChem ID: 165629623
• Update Time: 2025-10-05

O-({1-2-chloro-5-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({1-2-chloro-5-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine
• 2228824-98-2
• O-({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine
• EN300-1957925

• Inchi： 1S/C11H11ClF3NO/c12-9-2-1-7(11(13,14)15)5-8(9)10(3-4-10)6-17-16/h1-2,5H,3-4,6,16H2
• InChI Key： WHZVWVBRLUXNSK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1(CON)CC1

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-({1-2-chloro-5-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine

Research Brief on O-({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine (CAS: 2228824-98-2)

O-({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine (CAS: 2228824-98-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and hydroxylamine functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical relevance.

The synthesis of O-({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine involves a multi-step process that includes the formation of the cyclopropyl ring and subsequent functionalization with the hydroxylamine moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Researchers have noted its stability under physiological conditions, which is a critical factor for its potential use in vivo. The trifluoromethyl group, in particular, has been highlighted for its role in enhancing the compound's lipophilicity and metabolic stability.

In vitro studies have demonstrated that O-({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target and inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selectivity is attributed to the compound's unique binding affinity, which distinguishes it from traditional nonsteroidal anti-inflammatory drugs (NSAIDs) that often inhibit both COX-1 and COX-2, leading to adverse side effects.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles. Animal studies have indicated that it achieves significant plasma concentrations following oral administration, with a half-life that supports once-daily dosing. These findings suggest that O-({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine could be a viable candidate for further development as an anti-inflammatory agent. Additionally, its potential applications in oncology are being explored, with preliminary data indicating antitumor activity in certain cancer cell lines.

Despite these promising results, challenges remain in optimizing the compound's efficacy and minimizing potential off-target effects. Current research efforts are directed toward structural modifications to enhance its selectivity and reduce toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical trials. The outcomes of these studies will be critical in determining its future therapeutic potential.

In conclusion, O-({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a compound of interest for further research and development. As ongoing studies continue to elucidate its mechanisms and refine its properties, this compound may emerge as a valuable tool in the treatment of inflammatory diseases and potentially other conditions. The scientific community eagerly anticipates further updates on its progress.